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Compound of Interest

Compound Name: 2-methyl-N-phenylaniline

Cat. No.: B073849

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information on 2-methyl-N-phenylaniline, a significant
chemical intermediate in various fields of advanced materials research and organic synthesis.
Also known as N-phenyl-o-toluidine, this triarylamine derivative is a key building block for
constructing complex organic frameworks[1].

Core Molecular Data

The fundamental molecular properties of 2-methyl-N-phenylaniline are summarized below.
This data is critical for stoichiometric calculations in synthesis, as well as for analytical
characterization.

Property Value Source
Molecular Formula CisHisN PubChem[2][3], TCI
. PubChem[2], Benchchem[1],
Molecular Weight 183.25 g/mol ) )
Sigma-Aldrich[4]
CAS Number 1205-39-6 Benchchem[1], TCI
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2-methyl-N-phenylaniline is highly valued in advanced materials research and organic
synthesis[1]. Its molecular structure, which features a twisted conformation, imparts important
electronic properties[1]. This makes it a versatile precursor for a range of applications,
including:

Organic Light-Emitting Diodes (OLEDS): It serves as a fundamental building block for hole-
transporting materials (HTMs) used in OLEDs and other electronic devices[1].

e Functional Dyes and Photostabilizers: The compound is utilized in the development of
specialized dyes and photostabilizers[1].

o Complex Organic Frameworks: Researchers use it to create sophisticated ligands for
catalysis and to develop novel polymers with specific thermal and optoelectronic
characteristics[1].

e Synthetic Chemistry: It is a key starting material for synthesizing more complex triarylamine
systems, which are crucial in modern materials science[1]. A common synthetic route to
produce this and similar arylamines is the Palladium-catalyzed Buchwald-Hartwig
amination[1].

Logical Relationship of Core Properties

The following diagram illustrates the logical flow from the compound's name to its fundamental
chemical properties.

2-methyl-N-phenylaniline

Molecular Formula
Ci3HisN

alculated From

Molecular Weight
183.25 g/mol
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Caption: Logical relationship of 2-methyl-N-phenylaniline's core properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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